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Compound of Interest

Compound Name: (4Z)-4-Hexenyl butyrate

CAS No.: 69727-41-9

Cat. No.: B3279687

Get Quote

Executive Summary & Chemical Profile
(4Z)-4-Hexenyl butyrate is a volatile ester characterized by a sweet, fruity, plum-like aroma

with subtle green nuances. Unlike its isomer (3Z)-3-hexenyl butyrate (Leaf Butyrate), which

dominates the "green/grassy" notes in nature, the (4Z)-isomer is a trace constituent primarily

identified in Plum (Prunus domestica) and Hog Plum (Spondias mombin).

Significance:

Flavor/Fragrance: Provides a "fleshy" fruit ripeness lacking in the sharper (3Z)-isomers.

Therapeutic Potential: Emerging research into Spondias volatiles suggests anti-inflammatory

and anxiolytic potential, though specific bioactivity of the (4Z)-ester requires isolation for

validation.

Challenge: Natural abundance is extremely low (<0.05 ppm in fruit pulp), making direct

extraction viable only for analytical baselining or high-value boutique isolation. Scalable

"natural" production relies on biocatalytic esterification.
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Chemical Specifications
Property Value Notes

IUPAC Name [(4Z)-hex-4-enyl] butanoate
Distinct double bond position

at C4

CAS Number 69727-41-9
Critical:[1] Do not confuse with

(3Z) CAS 16491-36-4

Molecular Formula C₁₀H₁₈O₂ MW: 170.25 g/mol

LogP (est) ~3.42
Lipophilic; requires non-polar

solvents

Boiling Point 184–185 °C
Thermally stable, but prone to

isomerization at >200°C

Decision Matrix: Selecting the Extraction Method
The choice of method depends on the end-goal: Analytical Profiling vs. Physical Isolation.

Goal: (4Z)-4-Hexenyl Butyrate

Select Scale

Analytical Profiling
(Detection/Quantification)

 < 1 mg needed

Physical Isolation
(Purity/Bioassay)

 > 100 mg needed

Method A: HS-SPME
(Headspace Solid Phase Microextraction)

No solvent, high sensitivity

Method B: SDE
(Simultaneous Distillation-Extraction)
Clean extract, concentrates volatiles

From Fruit Source

Method C: Enzymatic Synthesis
(Lipase-mediated)

High yield, 'Natural' labeling

For Scale/Standard
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Figure 1: Decision matrix for selecting the appropriate extraction or production methodology.

Protocol A: Isolation via Simultaneous Distillation-
Extraction (SDE)
Objective: To isolate the volatile fraction from Prunus domestica (Plum) or Spondias mombin

pulp for GC-Olfactometry or bioassay. Principle: SDE (Likens-Nickerson method) allows

simultaneous steam distillation of the fruit matrix and solvent extraction of the vapors,

concentrating trace volatiles like (4Z)-4-hexenyl butyrate into a small volume of organic

solvent.

Materials
Sample: 500g Fresh Plum pulp (homogenized).

Solvent: 50 mL Pentane:Diethyl Ether (1:1 v/v). Note: Low boiling point solvents are crucial

to prevent loss of the target ester during concentration.

Apparatus: Likens-Nickerson SDE glassware, cooling circulator (-5°C).

Internal Standard: Methyl octanoate (100 µL of 1 mg/mL solution).

Step-by-Step Methodology
Sample Preparation:

Blend 500g fruit pulp with 500 mL distilled water.

Add 100g NaCl (to increase ionic strength and drive volatiles into the headspace/solvent

phase).

Add Internal Standard.

SDE Setup:

Place fruit slurry in the 1L boiling flask (Sample side).
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Place 50 mL solvent mixture in the 250 mL boiling flask (Solvent side).

Connect both to the Likens-Nickerson head.

Set condenser coolant to -5°C (Critical for retaining C10 esters).

Extraction:

Heat both flasks to reflux.

Timing: Run for 2 hours. (Extended times >3 hours risk artifact formation/isomerization).

Concentration:

Collect the organic phase.[2] Dry over anhydrous Sodium Sulfate (

) for 1 hour.

Filter and concentrate to 0.5 mL using a Vigreux column or gentle Nitrogen stream. Do not

rotary evaporate to dryness (volatility risk).

Protocol B: Analytical Detection via HS-SPME
Objective: Rapid screening of samples to confirm presence of the (4Z)-isomer without solvent

interference.

Parameters
Fiber: 50/30 µm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).

Rationale: The triple-phase fiber covers the polarity range of esters and alcohols.

Incubation: 40°C for 20 minutes (with agitation).

Extraction: 30 minutes headspace exposure.

Desorption: 250°C for 3 minutes in GC injector (Splitless mode).
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Protocol C: "Natural" Production via Enzymatic
Esterification
Objective: To produce gram-scale quantities of "Natural" labeled (4Z)-4-Hexenyl butyrate for

product development, bypassing the low yield of fruit extraction. Mechanism: Lipase-catalyzed

condensation of natural (4Z)-4-hexenol and butyric acid.

Materials
Enzyme:Candida antarctica Lipase B (immobilized, e.g., Novozym 435).

Substrates:

(4Z)-4-Hexenol (Natural source: Violet leaf isolate or fermentation).

Butyric Acid (Natural source: Fermentation).

Solvent: n-Hexane (or solvent-free system).

Workflow
Reaction Mix:

Mix (4Z)-4-hexenol (50 mM) and Butyric acid (50 mM) in n-Hexane.

Add Novozym 435 (10% w/w relative to substrates).

Add Molecular Sieves (3Å) to scavenge water and drive equilibrium toward ester

synthesis.

Incubation:

Incubate at 40°C with orbital shaking (200 rpm).

Duration: 6–24 hours.

Purification:

Filter out enzyme (reusable).
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Wash organic phase with saturated

(to remove unreacted butyric acid).

Evaporate solvent.[3]

Yield: Typically >90% conversion.

(4Z)-4-Hexenol
+

Butyric Acid
Esterification

40°C, 200 rpm, 6-24h

Lipase (Novozym 435)
+ Molecular Sieves

Filtration & 
Bicarb Wash

Pure (4Z)-4-Hexenyl Butyrate
(Natural)

Click to download full resolution via product page

Figure 2: Enzymatic synthesis workflow for high-purity natural production.

Analytical Validation (GC-MS)
Differentiation of the (4Z) isomer from the common (3Z) isomer is critical.
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Parameter Condition

Column

DB-WAX (Polar) or HP-88 (Highly polar). Non-

polar columns (DB-5) may not resolve the

double bond position.

Carrier Gas Helium, 1.0 mL/min

Oven Program

40°C (3 min)

5°C/min

230°C (10 min)

Retention Index (RI)

(4Z)-4-Hexenyl butyrate typically elutes after

(3Z)-3-hexenyl butyrate on Wax columns due to

terminal double bond proximity effects.

Mass Spectrum (EI)
Key ions: m/z 67 (base peak, hexenyl cation),

m/z 71 (butyryl), m/z 82.

Comparative Analysis of Methods
Feature SDE (Protocol A)

HS-SPME (Protocol
B)

Enzymatic
(Protocol C)

Primary Use Isolation of physical oil Analysis / Screening Production / Synthesis

Yield Low (<0.01%) N/A (Analytical) High (>90%)

Purity
Complex mixture

(requires fractionation)
N/A High (>98%)

Green Score
Low (Uses

Pentane/Ether)

Excellent (Solvent-

free)

High (Reusable

enzyme)

Thermal Risk
Moderate (100°C

boiling)
Low Very Low (40°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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